Cas no 866-71-7 (3,3-dimethyl-2,5-hexanedione)

• Product name: 3,3-dimethyl-2,5-hexanedione
• CAS No: 866-71-7
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 991842
• PubChem ID: 164742

3,3-dimethyl-2,5-hexanedione Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-2,5-hexanedione
• 3,3-dimethylhexane-2,5-dione
• UNII-POJ60J6753
• SCHEMBL9015652
• DTXSID80235691
• 866-71-7
• CRVBWHZZWOZRCY-UHFFFAOYSA-N
• Dimethylacetonylaceton
• POJ60J6753
• 2,5-Hexanedione, 3,3-dimethyl-
• Q27286672

• Inchi： InChI=1S/C8H14O2/c1-6(9)5-8(3,4)7(2)10/h5H2,1-4H3
• InChI Key： CRVBWHZZWOZRCY-UHFFFAOYSA-N
• SMILES： CC(=O)CC(C)(C)C(=O)C

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 34.1Ų